Cas no 29212-55-3 (1H-Pyrrol-2-ol)

• Product Name: 1H-Pyrrol-2-ol
• CAS No: 29212-55-3
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 1440630
• PubChem ID: 13795005
• Update Time: 2025-04-20

1H-Pyrrol-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-2-ol
• AKOS006357934
• DTXSID20549688
• EN300-1835914
• 29212-55-3
• hydroxypyrrole

• Inchi： 1S/C4H5NO/c6-4-2-1-3-5-4/h1-3,5-6H
• InChI Key： WLODWTPNUWYZKN-UHFFFAOYSA-N
• SMILES： OC1=CC=CN1

Computed Properties

• Exact Mass: 83.03715
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles